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Disclaimer: The following information is intended for research, scientific, and drug development
professionals only. N-Cyclohexyl Butylone is a research chemical, and its pharmacological
and toxicological properties in humans have not been fully elucidated. Standard laboratory
safety procedures should be strictly followed when handling this compound. As of the latest
review, specific in vitro or in vivo pharmacological data for N-Cyclohexyl Butylone is not
available in peer-reviewed literature. The information presented herein is based on its
classification as a synthetic cathinone, data from structurally similar analogues, and analytical
reports from forensic institutions.

Introduction

N-Cyclohexyl Butylone (also known as Cybutylone) is a novel psychoactive substance (NPS)
classified as a synthetic cathinone.[1][2] Synthetic cathinones are derivatives of cathinone, a
naturally occurring stimulant found in the Catha edulis (khat) plant.[3][4] These compounds are
structurally and pharmacologically similar to amphetamines, typically acting as central nervous
system stimulants.[3][5] N-Cyclohexyl Butylone is structurally related to butylone (a Schedule
| substance in the US) and N-cyclohexyl methylone.[6] Due to its recent emergence,
comprehensive pharmacological characterization is lacking, but its mechanism of action is
presumed to involve the modulation of monoamine transporters.[3][5] These notes provide an
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overview of its known properties, predicted pharmacological profile, and detailed protocols for
its analytical identification and in vitro characterization.

Chemical and Physical Properties

N-Cyclohexyl Butylone has been analytically characterized by forensic laboratories. Its key
properties are summarized below.

Property Value Source(s)

1-(1,3-benzodioxol-5-yl)-2-
IUPAC Name ) [21[7]
(cyclohexylamino)butan-1-one

Cybutylone, 3,4-
Synonyms Methylenedioxy-a- [11[7]

Cyclohexylaminobutiophenone

Chemical Formula C17H23NOs3 [2][8]
Molecular Weight 289.4 g/mol [2][8]
Exact Mass [M+H]* 290.1751 [7]

White Crystalline Powder,
Appearance ] [11[2]
Beige Powder and Rocks

DMF: 3 mg/ml, DMSO: 3
Solubility (as HCI) mg/ml, Ethanol: 1 mg/ml, PBS [9]
(pH 7.2): insol.

Predicted Pharmacology and Mechanism of Action

As a synthetic cathinone, N-Cyclohexyl Butylone is predicted to primarily act as a monoamine
transporter inhibitor.[3][5] These transporters—dopamine (DAT), norepinephrine (NET), and
serotonin (SERT)—are responsible for the reuptake of their respective neurotransmitters from
the synaptic cleft. By inhibiting these transporters, N-Cyclohexyl Butylone would increase the
extracellular concentration and duration of action of dopamine, norepinephrine, and serotonin,
leading to stimulant effects.[3] Some cathinones act as pure reuptake inhibitors (blockers),
while others can also act as substrates, inducing non-vesicular release (releasing agents).[1]
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[10] The precise profile of N-Cyclohexyl Butylone (blocker vs. releaser) has not been

determined. In silico predictions suggest it may have effects similar to MDMA.[11]
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Figure 1. Proposed mechanism of N-Cyclohexyl Butylone at a monoamine synapse.

Quantitative Data Summary for Structural
Analogues

No quantitative pharmacological data for N-Cyclohexyl Butylone is currently available. The
following table summarizes in vitro data for its close structural analogues, butylone and
pentylone, to provide context for its potential activity. These compounds differ by the length of

the a-alkyl side chain.
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Compound Transporter Assay Type Preparation ICso (UM) Source(s)
[FH]DA Rat Brain
Butylone DAT Uptake Synaptosome  0.40 + 0.02 [1]
Inhibition S
[BH]5-HT Rat Brain
SERT Uptake Synaptosome  1.43+0.16 [1]
Inhibition S
Uptake HEK-293
DAT o 144 +0.10 [1]
Inhibition Cells (hDAT)
HEK-293
Uptake
SERT o Cells 244 +20 [1]
Inhibition
(hSERT)
[FH]DA Rat Brain
Pentylone DAT Uptake Synaptosome  0.12 +0.01 [1]
Inhibition S
[BH]5-HT Rat Brain
SERT Uptake Synaptosome  1.36 + 0.10 [1]
Inhibition S
Uptake HEK-293
DAT o 0.31+0.07 [1]
Inhibition Cells (hDAT)
HEK-293
Uptake
SERT o Cells 11.7+0.5 [1]
Inhibition
(hSERT)
Uptake HEK-293
Pentedrone NET o 0.610 [12]
Inhibition Cells (hNET)
Uptake HEK-293
DAT o 2.5 [12]
Inhibition Cells (hDAT)
HEK-293
Uptake
SERT o Cells 135 [12]
Inhibition
(hSERT)
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ICso (Half-maximal inhibitory concentration) is the concentration of a drug that inhibits a
biological process by 50%. Lower values indicate higher potency. DAT: Dopamine Transporter;
SERT: Serotonin Transporter; NET: Norepinephrine Transporter; h: human.

Application Notes and Experimental Protocols
Protocol 1: In Vitro Monoamine Transporter Uptake
Inhibition Assay

This protocol describes a generalized method for determining the potency (ICso) of N-
Cyclohexyl Butylone at DAT, SERT, and NET using rat brain synaptosomes or cell lines stably
expressing the human transporters (HEK-hDAT, HEK-hSERT, HEK-hNET).[13]

Objective: To quantify the ability of N-Cyclohexyl Butylone to inhibit the reuptake of
radiolabeled dopamine ([3H]DA), serotonin ([3H]5-HT), and norepinephrine ([BH]NE).

Materials:
e N-Cyclohexyl Butylone HCI

e Rat brain tissue (striatum for DAT, hippocampus for SERT/NET) or appropriate HEK-293 cell
lines

e Radioligands: [3H]Dopamine, [3H]Serotonin, [BH]Norepinephrine

o Reference inhibitors: GBR 12909 (for DAT), Fluoxetine (for SERT), Desipramine (for NET)
o Krebs-HEPES buffer (pH 7.4)

o Glass fiber filters (e.g., Whatman GF/B)

« Scintillation vials and cocktail

e Liquid Scintillation Counter

Cell harvester

Methodology:
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Synaptosome/Cell Preparation:

o For synaptosomes: Homogenize fresh or frozen rat brain tissue in ice-cold sucrose buffer.
Centrifuge the homogenate at low speed to remove nuclei and debris. Pellet the
synaptosomes from the supernatant by high-speed centrifugation and resuspend in Krebs-
HEPES buffer.

o For cell lines: Culture cells to ~90% confluency. On the day of the assay, gently detach
cells and resuspend in Krebs-HEPES buffer.

Assay Plate Preparation:
o Prepare serial dilutions of N-Cyclohexyl Butylone (e.g., 0.1 nM to 100 uM) in buffer.

o Aliquot buffer, test compound dilutions, and a saturating concentration of a reference
inhibitor (for defining non-specific uptake) into a 96-well plate.

Incubation:

[¢]

Add the synaptosome or cell suspension to each well.

o

Pre-incubate the plate for 10-15 minutes at 25°C or 37°C.

[e]

Initiate the uptake reaction by adding the appropriate [3H]-labeled neurotransmitter (e.g.,
20 nM final concentration).

[e]

Incubate for a short period (e.g., 5-10 minutes) to measure initial uptake rates.
Termination and Harvesting:

o Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.
o Wash the filters rapidly with ice-cold buffer to remove unbound radioligand.
Quantification:

o Place filters in scintillation vials, add scintillation cocktail, and allow to equilibrate.
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o Measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

o Data Analysis:

o Calculate specific uptake by subtracting the non-specific CPM (wells with reference
inhibitor) from the total CPM.

o Convert CPM values to a percentage of the control (buffer-only wells).
o Plot the percent inhibition against the log concentration of N-Cyclohexyl Butylone.

o Determine the ICso value using non-linear regression analysis (log[inhibitor] vs. response).
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Figure 2. Experimental workflow for the monoamine transporter uptake inhibition assay.
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Protocol 2: Analytical Identification by GC-MS and LC-
QTOF-MS

This protocol provides a method for the qualitative identification of N-Cyclohexyl Butylone in a
solid sample, based on published forensic reports.[7]

Objective: To confirm the chemical identity of an unknown sample suspected to be N-
Cyclohexyl Butylone.

A. Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: Dissolve a small amount of the solid material in methanol.
e Instrument: Standard GC-MS system.

e Column: 5% Phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm, 0.25 pm film
thickness).

 Injection: 1 pL, split injection.

¢ Inlet Temperature: 250°C.

e Oven Program: Initial temp 60°C, hold for 1 min, ramp at 20°C/min to 300°C, hold for 5 min.
o MS Parameters: Electron lonization (EIl) at 70 eV. Scan range 40-550 m/z.

» Expected Result: Compare the resulting mass spectrum and retention time to a certified
reference standard or library data.

B. Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-QTOF-MS)

o Sample Preparation: Prepare a dilute solution (e.g., 10 pg/mL) of the material in a suitable
mobile phase (e.g., 50:50 Methanol:Acetonitrile with 10 mM ammonium formate).[7]

¢ Instrument: UHPLC system coupled to a QTOF mass spectrometer.[7]

e Column: C18 column (e.g., Phenomenex Kinetex C18, 50 mm x 3.0 mm, 2.6 um).[7]
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Mobile Phase:

o A: 10 mM Ammonium formate, pH 3.0

o B: 50:50 Methanol/Acetonitrile

Gradient: Start at 5% B, ramp to 95% B over 13 minutes.[7]

Flow Rate: 0.4 mL/min.[7]

MS Parameters:

o Scan Range (TOF MS): 100-510 Da

o Fragmentation: Collision Energy Spread (e.g., 3515 eV)

o Scan Range (MS/MS): 50-510 Da

Expected Result: The high-resolution mass of the protonated molecule [M+H]* should
correspond to the calculated exact mass (290.1751).[7] The fragmentation pattern should
match that of a reference standard.
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Figure 3. Workflow for the analytical identification of N-Cyclohexyl Butylone.
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Safety and Handling Precautions

As the toxicological profile of N-Cyclohexyl Butylone is unknown, it should be handled as a
potentially hazardous compound.

o Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and safety glasses at
all times.

« Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of powder.

o Storage: Store in a cool, dry, and secure location, away from incompatible materials. A
storage temperature of -20°C is recommended for long-term stability.[9]

e Disposal: Dispose of waste according to institutional and local regulations for chemical
waste.

Conclusion

N-Cyclohexyl Butylone is a recently emerged synthetic cathinone with a presumed stimulant
mechanism of action via monoamine transporter inhibition. While detailed pharmacological
studies are absent, its structural similarity to butylone and pentylone suggests it is likely a
potent inhibitor of dopamine and serotonin reuptake. The provided protocols offer a framework
for its analytical identification and for conducting initial in vitro pharmacological characterization,
which is a critical step toward understanding its potential effects and abuse liability. Further
research is necessary to fully elucidate its pharmacological profile, metabolic fate, and
toxicological risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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